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Compound of Interest

Compound Name: 3-Ethylhexanal

CAS No.: 18513-34-3

Cat. No.: B15887367

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for 3-Ethylhexanal. This guide summarizes

the known information and, where explicitly stated, draws potential analogies from its structural

isomer, 2-Ethylhexanal, and the broader class of branched-chain aldehydes. All information

should be critically evaluated and supplemented with further experimental verification.

Introduction
3-Ethylhexanal is a branched-chain aliphatic aldehyde. While its structural isomer, 2-

Ethylhexanal, is a well-documented industrial chemical, 3-Ethylhexanal is significantly less

characterized. This guide aims to consolidate the available technical information on 3-
Ethylhexanal, providing a resource for researchers and professionals in drug development

and other scientific fields. Given the data scarcity, this document also discusses general

principles of branched-chain aldehyde metabolism and analytical methodologies that are likely

applicable to this compound.
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The fundamental chemical and physical properties of 3-Ethylhexanal are summarized below.

These computed properties provide a foundational understanding of the molecule's

characteristics.

Property Value Reference

Molecular Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 18513-34-3 [1]

IUPAC Name 3-ethylhexanal [1]

SMILES CCCC(CC)CC=O [1]

InChIKey
BKLNQBQVKVVBTR-

UHFFFAOYSA-N
[1]

XLogP3-AA (Predicted) 2.6 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 5 [1]

Exact Mass 128.120115130 Da [1]

Topological Polar Surface Area 17.1 Å² [1]

Heavy Atom Count 9 [1]

Complexity 69 [1]

Synthesis
Specific, detailed experimental protocols for the synthesis of 3-Ethylhexanal are not readily

available in the public domain. However, the general synthesis of branched-chain aldehydes

often involves aldol condensation reactions followed by dehydration and hydrogenation steps.

For instance, the well-understood synthesis of its isomer, 2-Ethylhexanal, proceeds via the

aldol condensation of n-butyraldehyde.[2] A plausible, though unverified, synthetic route to 3-
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Ethylhexanal could involve a mixed aldol condensation or other established organic synthesis

methodologies for introducing branching at the C3 position.

Biological Activity and Toxicology
There is a significant lack of specific toxicological and biological activity data for 3-
Ethylhexanal. The GHS hazard statements available from the ECHA C&L Inventory indicate

that it is a flammable liquid and vapor, causes skin and serious eye irritation, and may cause

respiratory irritation.[1]

For context, the acute toxicity of the related isomer, 2-Ethylhexanal, is considered low via oral

and dermal routes.[3] It is an irritant to the skin, eyes, and respiratory tract.[4] Given the

structural similarity, it is plausible that 3-Ethylhexanal exhibits a similar irritant profile.

However, this assumption requires experimental validation.

Metabolism
Specific metabolic pathways for 3-Ethylhexanal have not been elucidated. However, the

metabolism of branched-chain aldehydes, in general, involves oxidation to the corresponding

carboxylic acid or reduction to the corresponding alcohol.[5]

A likely metabolic fate for 3-Ethylhexanal is oxidation to 3-ethylhexanoic acid. This is

analogous to the metabolism of 2-ethylhexanol, which is readily converted to 2-ethylhexanoic

acid.[6] This acid can then undergo further oxidation.[6] The resulting metabolites may be

conjugated, for instance with glucuronic acid, to facilitate excretion.[6]

The following diagram illustrates a potential metabolic pathway for 3-Ethylhexanal based on

these general principles.
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Caption: A potential metabolic pathway for 3-Ethylhexanal.
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Detailed, validated experimental protocols specifically for 3-Ethylhexanal are not available in

the literature. However, standard analytical chemistry techniques for aldehydes are applicable.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Impurity Profiling
This method is suitable for the determination of volatile impurities and the overall purity of 3-
Ethylhexanal.

Instrumentation: A gas chromatograph equipped with a mass spectrometer (MS) detector.

Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25

mm I.D., 0.25 µm film thickness), is generally suitable for separating volatile organic

compounds.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

MS Detector:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 35-350.

Sample Preparation: Prepare a dilute solution of 3-Ethylhexanal in a volatile organic solvent

such as dichloromethane or hexane.

The following diagram illustrates a general workflow for this analytical procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylhexanal-cas-18513-34-3
https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylhexanal-cas-18513-34-3
https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylhexanal-cas-18513-34-3
https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylhexanal-cas-18513-34-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15887367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Sample

Dilution

Solvent

Injection

Separation

Ionization

Mass_Analysis

Detection

Chromatogram Mass_Spectra

Quantification Library_Search

Results

IdentificationPurity

Click to download full resolution via product page

Caption: A general workflow for the analysis of 3-Ethylhexanal by GC-MS.

Signaling Pathways
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There is no information available in the scientific literature regarding specific signaling

pathways modulated by 3-Ethylhexanal. Research in this area is required to understand its

potential biological effects at the molecular level.

Conclusion
3-Ethylhexanal (CAS: 18513-34-3) is a chemical compound with limited available scientific

data. While its basic chemical and physical properties can be computed, extensive

experimental data on its synthesis, biological activity, toxicology, and metabolism are lacking.

This guide has provided the known information and suggested potential metabolic pathways

and analytical methods based on analogous compounds. It is imperative that researchers and

drug development professionals approach this compound with caution and conduct thorough

experimental validation to characterize its properties and potential effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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